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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromopropanal, identified by the CAS number 19967-57-8, is a halogenated aldehyde.[1] It
is a reactive organic compound characterized by a propanal backbone with a bromine atom at
the second carbon position.[1] This colorless to pale yellow liquid possesses a pungent odor
and serves as a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[2] Its bifunctional nature, containing both an aldehyde and a bromoalkane,
makes it a versatile reagent for a range of organic transformations, including nucleophilic
addition and substitution reactions.[1] Due to its reactivity, 2-Bromopropanal is also classified
as a hazardous substance requiring careful handling and storage.[2]

Chemical and Physical Properties

The fundamental physicochemical properties of 2-Bromopropanal are summarized in the
tables below, providing a comprehensive overview for experimental planning and safety
assessments.

Table 1: General Chemical Information
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Identifier Value Reference
CAS Number 19967-57-8 [2]
IUPAC Name 2-bromopropanal [2]

2-Bromo-propionaldehyde, a-

Synonyms Bromopropanal, Propanal, 2- [11[2]
bromo-

Molecular Formula CsHsBrO [2]

Molecular Weight 136.98 g/mol [2]

SMILES CC(C=0)Br [2]
InChl=1S/C3H5BrO/c1-3(4)2-

InChl [2]
5/h2-3H,1H3
BIJRXZMCJFCAZDL-

InChiKey [2]

UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Reference

Colorless to pale yellow liquid
Appearance ] [1][2]
with a pungent odor

Melting Point 48-55 °C [2][3]
Boiling Point 108.2 - 109.5 °C at 760 mmHg  [2][3]
Density 1.54 - 1.592 g/cm?3 [2]

Flash Point 61.3 °C [2][3]
Vapor Pressure 26.2 mmHg at 25 °C [2][3]
Refractive Index 1.448 - 1.4813 [2][3]

Hazards and Safety Information
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2-Bromopropanal is classified as a hazardous chemical. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard information.

Table 3: GHS Hazard Classification

Hazard Hazard
Hazard Class GHS Code Reference
Category Statement
Flammable Flammable liquid
o Category 3 H226 [2]
liquids and vapor
Skin ]
o Causes skin
corrosion/irritatio ~ Category 2 H315 S [2]
irritation
n
Serious eye )
Causes serious
damage/eye Category 2A H319 o [2]
o eye Irritation
irritation
Specific target May cause
organ toxicity — Category 3 H335 respiratory [2]
single exposure irritation

Safety Precautions:

Due to its hazardous nature, strict safety protocols must be followed when handling 2-

Bromopropanal. It is harmful if inhaled or ingested and can cause skin and eye irritation.[1]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn. All work should be conducted in a well-ventilated fume hood.

Storage:

Proper storage is crucial to maintain the stability of 2-Bromopropanal. It should be stored in a

cool, dry, and well-ventilated area away from light and incompatible materials.[1]

Experimental Protocols
Synthesis of 2-Bromopropanal from 2-Hydroxypropanal
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A common method for the synthesis of 2-Bromopropanal involves the bromination of 2-
hydroxypropanal.[4]

Materials:

2-Hydroxypropanal

Methanol

Bromine

Diethyl ether

Anhydrous Sodium Sulfate (Na2S0a)

Procedure:

e In a 250 mL three-necked flask, dissolve 14.8 g of 2-hydroxypropanal in 150 mL of methanol
with stirring at room temperature.[4]

e Slowly add 19.2 g of bromine dropwise to the solution.[4]

» Continue stirring the reaction mixture at room temperature for 3 hours.[4]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).[4]

e Once the reaction is complete, remove the methanol and any excess bromine by vacuum
distillation.[4]

e Wash the residue with three 50 mL portions of diethyl ether.[4]

o Combine the ether layers and dry over anhydrous sodium sulfate.[4]

« Filter the solution and concentrate the filtrate under reduced pressure to yield 2-
Bromopropanal.[4] This protocol has a reported yield of 85%.[4]
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Synthesis workflow for 2-Bromopropanal.
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Biological Activity and Signaling Pathways

While 2-Bromopropanal is noted for its potential biological activity of interest in medicinal
chemistry, there is currently a lack of publicly available, in-depth studies detailing its specific
mechanisms of action or its effects on cellular signaling pathways.[1] Its high reactivity
suggests that it may act as an alkylating agent, potentially interacting with various biological
nucleophiles, but this has not been extensively characterized.

It is important to distinguish 2-Bromopropanal from the structurally related compound 2-
bromopropane. 2-bromopropane has been the subject of numerous toxicological studies and is
known to exhibit reproductive and hematopoietic toxicity.[5][6] However, the specific
toxicological profile of 2-Bromopropanal is not as well-documented, and direct extrapolation of
toxicity data from 2-bromopropane is not appropriate. Further research is required to elucidate
the biological effects and potential therapeutic or toxicological pathways associated with 2-
Bromopropanal.

Conclusion

2-Bromopropanal (CAS 19967-57-8) is a valuable and reactive chemical intermediate with
well-defined physical and chemical properties. Its utility in organic synthesis is clear, though its
hazardous nature necessitates stringent safety measures. The current body of knowledge lacks
detailed information regarding its biological activity and mechanism of action, presenting an
opportunity for future research in toxicology and medicinal chemistry to explore its potential
interactions with biological systems. Professionals working with this compound should adhere
to all safety guidelines and be aware of the gaps in the existing toxicological data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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19967-57-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025509#cas-number-19967-57-8-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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